5-(Chloromethyl)-2-(methylthio)pyrimidine

• IUPAC Name: 5-(chloromethyl)-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H7ClN2S/c1-10-6-8-3-5(2-7)4-9-6/h3-4H,2H2,1H3
• InChI Key: RZKYCJRBHZIQBU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C=N1)CCl
• Molecular Formula: C6H7ClN2S
• Molecular Weight: 174.65 g/mol

Description

“5-(Chloromethyl)-2-(methylthio)pyrimidine” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis routes and methods

Procedure details

To a cold solution of [2-(methylthio)pyrimidin-5-yl]methanol (0.7813 g, 5.0 mmol) in anhydrous dichloromethane (10 mL, 0° C.) was added triethylamine (0.836 mL, 8.2 mmol) followed by the addition of methanesulfonyl chloride (0.465 mL, 6.0 mmol). The reaction mixture stirred at 0° C. under a nitrogen atmosphere for 30 minutes then at room temperature for 3.5 hours. The reaction was quenched with sodium bicarbonate (5%, 100 mL)) and extracted with dichloromethane (50 mL). The organic extracts were concentrated and the residue was purified by flash chromatography (silica gel) using 15% ethyl acetate in hexane to afford the desired compound (0.720 g, 82%) as a white solid. 1H-NMR ((CD3OD, 400 MHz) δ 8.60 (s, 2H), 4.64 (s, 2H), 2.54 (s, 3H); ES-HRMS m/z 175.0106 (M+H C6H7N2ClS requires 175.0091).